Cas no 1156314-30-5 (4-(4-Bromophenoxy)-1-nitro-2-(trifluoromethyl)benzene)

4-(4-Bromophenoxy)-1-nitro-2-(trifluoromethyl)benzene structure

1156314-30-5 structure

Product Name:4-(4-Bromophenoxy)-1-nitro-2-(trifluoromethyl)benzene

CAS No:1156314-30-5

Molecular Formula:C₁₃H₇BrF₃NO₃

Molecular Weight:362.098793268204

CID:4681726

4-(4-Bromophenoxy)-1-nitro-2-(trifluoromethyl)benzene Properties

Names and Identifiers

- 4-(4-bromophenoxy)-1-nitro-2-(trifluoromethyl)benzene
- PC300624
- InChIKey： SJFBKBGZOPROTQ-UHFFFAOYSA-N
- Inchi： 1S/C13H7BrF3NO3/c14-8-1-3-9(4-2-8)21-10-5-6-12(18(19)20)11(7-10)13(15,16)17/h1-7H
- SMILES： BrC1C=CC(=CC=1)OC1C=CC(=C(C(F)(F)F)C=1)[N+](=O)[O-]

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Rotatable Bond Count: 2
Heavy Atom Count: 21
Complexity: 367
XLogP3: 5.4
Topological Polar Surface Area: 55

4-(4-Bromophenoxy)-1-nitro-2-(trifluoromethyl)benzene Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Apollo Scientific	PC300624-1g	4-(4-Bromophenoxy)-1-nitro-2-(trifluoromethyl)benzene	1156314-30-5		1g	£125.00	2024-05-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1512177-1g	4-(4-Bromophenoxy)-1-nitro-2-(trifluoromethyl)benzene	1156314-30-5	98%	1g	￥1947.00

4-(4-Bromophenoxy)-1-nitro-2-(trifluoromethyl)benzene Related Literature

1. Sonochemical synthesis of MOF-5†

Won-Jin Son,Jun Kim,Jaheon Kim,Wha-Seung Ahn Chem. Commun., 2008, 6336-6338
2. Back cover

Dalton Trans., 2015,44, 19003-19004
3. The origin of the faster mechanism of partial enthalpy recovery deep in the glassy state of polymers

Phys. Chem. Chem. Phys., 2021,23, 13468-13472
4. Kinetics and product studies of the reaction of Br, Cl, and NO with ClOOCl using discharge-flow mass spectrometry

Trevor Ingham,Stanley P. Sander,Randall R. Friedl Faraday Discuss., 2005,130, 89-110
5. Microgravimetric lectinbiosensor based on signal amplification using carbohydrate-stabilized gold nanoparticles†

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6. Graphene field-effect transistors as bioanalytical sensors: design, operation and performance†

Claudia M. Bazán Analyst, 2021,146, 403-428
7. A cobalt covalent organic framework: a dual-functional atomic-level catalyst for visible-light-driven C–H annulation of amides with alkynes†

Jingwen Jia,Xiubin Bu J. Mater. Chem. A, 2022,10, 11514-11523
8. Metal oxides: O2- chemistry and dynamical effects on oxide reactivity

Faraday Discuss., 1999,114, 351-362
9. Crystallization behavior and crystal characterization of V-spinel in vanadium slag via in situ separation: displacement mechanism of V and Ti†

Guoliang Feng,Jintao Gao,Xi Lan,Yu Li,Zhancheng Guo CrystEngComm, 2023,25, 4039-4047
10. Bis-bipyridine ligands in cobalt carboxylate cluster chemistry: a mixed-valence (4CoII, 4COIII) complex with a face-sharing, triple-cubane structure

Chem. Commun., 1996, 2233-2234

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